Cas no 89-18-9 (1,2-Benzenedicarboxylicacid, 1-butyl 2-(8-methylnonyl) ester)

1,2-Benzenedicarboxylicacid, 1-butyl 2-(8-methylnonyl) ester structure
89-18-9 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-butyl 2-(8-methylnonyl) ester
CAS No:89-18-9
MF:C22H34O4
MW:362.502967357636
CID:723365
PubChem ID:39180
Update Time:2024-03-01

1,2-Benzenedicarboxylicacid, 1-butyl 2-(8-methylnonyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1-butyl 2-(8-methylnonyl) ester
    • 8-methylnonyl butyl benzene-1,2-dicarboxylate
    • Phthalic acid, butyl 8-methylnonyl ester
    • Phthalic acid 1-butyl 2-(8-methylnonyl) ester
    • 1,2-Benzenedicarboxylic acid, 1-butyl 2-(8-methylnonyl) ester
    • Phthalic acid,butyl-isodecyl ester
    • Inchi: 1S/C22H34O4/c1-4-5-16-25-21(23)19-14-10-11-15-20(19)22(24)26-17-12-8-6-7-9-13-18(2)3/h10-11,14-15,18H,4-9,12-13,16-17H2,1-3H3
    • InChI Key: IOVNHINTOHPELQ-UHFFFAOYSA-N
    • SMILES: C1(C(OCCCC)=O)=CC=CC=C1C(OCCCCCCCC(C)C)=O

Computed Properties

  • Exact Mass: 362.24571
  • Monoisotopic Mass: 362.24571
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.008
  • Boiling Point: 446.1°C at 760 mmHg
  • Flash Point: 267.8°C
  • Refractive Index: 1.527
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